1-Palmitoyl-3-stearoyl-2-chloropropanediol

• Molecular Formula: C37H71ClO4
• Molecular Weight: 615.4 g/mol
• InChI: InChI=1S/C37H71ClO4/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(40)42-34-35(38)33-41-36(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h35H,3-34H2,1-2H3
• InChIKey: IPYZUIQBTDCGGH-UHFFFAOYSA-N

2-Chloro-3-[(1-oxohexadecyl)oxy]propyl octadecanoate: A Defined 2-MCPD Diester for Analytical and Lipidomics Research

2-Chloro-3-[(1-oxohexadecyl)oxy]propyl octadecanoate (CAS 1639207-44-5) is a synthetic chloropropanediol diester belonging to the class of 2-monochloropropanediol (2-MCPD) fatty acid esters . It consists of a chlorinated propanol backbone esterified at the 1-position with a palmitoyl (C16:0) group and at the 3-position with a stearoyl (C18:0) group . As a structurally defined 2-MCPD diester, it serves as a reference standard in food contaminant analysis and as a molecular probe in lipid metabolism studies, owing to its well-characterized regiochemistry and fatty acid composition .

2-MCPD diester reference standard for GC-MS/MS food contaminant quantification workflows

Defined regiochemistry with palmitoyl (C16:0) and stearoyl (C18:0) chains supports isomer-specific calibration

Solid-state form enables precise gravimetric handling for analytical standard preparation

Why 2-Chloro-3-[(1-oxohexadecyl)oxy]propyl octadecanoate Cannot Be Replaced by Other Chloropropanediol Diesters

Chloropropanediol diesters are not functionally interchangeable due to critical differences in regiochemistry and fatty acid chain length. The position of the chlorine atom (sn-2 vs. sn-3) directly influences chromatographic retention time and mass spectrometric fragmentation, making a 2-MCPD diester an essential, non-substitutable standard in LC-MS/MS food safety workflows . Furthermore, the specific palmitoyl (C16:0) and stearoyl (C18:0) composition yields a melting point (approximately 49-51°C) and hydrophobic profile distinct from diesters with shorter chains or unsaturation, which impacts solubility and membrane integration in lipidomics and biophysical assays [1].

Target

2-MCPD diester: 1-palmitoyl-3-stearoyl-2-chloropropanediol

Risk

3-MCPD isomer yields distinct retention time and fragment ions; chromatographic co-elution may not occur and quantification may shift

Target

Mixed-acid C16:0/C18:0 composition, solid at ambient

Risk

Homogeneous diesters (distearoyl or dipalmitoyl) differ in melting behavior and lipid-membrane partitioning context

Target

White solid, mp 49–51°C, purity >98%

Risk

Unsaturated analogs (e.g., oleoyl chain) exist as neat oils; gravimetric accuracy and long-term stability may not transfer

• [1] Kuksis A, Marai L, Myher JJ, Cerbulis J, Farrell HM Jr. Comparative study of the molecular species of chloropropanediol diesters and triacylglycerols in milk fat. Lipids. 1986;21(3):183-190. View Source

2-Chloro-3-[(1-oxohexadecyl)oxy]propyl octadecanoate: Quantitative Differentiation Against In-Class Analogs

Regiochemical Specificity: 2-MCPD vs. 3-MCPD Diester Differentiation in GC-MS/MS Food Safety Analysis

This compound, a 2-chloro-1,3-propanediol (2-MCPD) diester, is chromatographically and spectrometrically distinct from its 3-MCPD diester isomer (e.g., 1-palmitoyl-2-stearoyl-3-chloropropanediol). In GC-MS/MS methods for quantifying MCPD esters in edible oils, 2-MCPD diesters are quantified alongside 3-MCPD diesters and glycidyl esters using deuterated internal standards specific to each class [1]. The use of 1,3-Distearoyl-2-chloropropanediol-d5 as an internal standard for 2-MCPD esters demonstrates the analytical requirement for exact regiochemical matching, which cannot be fulfilled by a 3-MCPD analog [1].

Regiochemical specificity

Reported

Distinct GC-MS/MS retention times and diagnostic fragment ions separate 2-MCPD from 3-MCPD diester isomers; LOQ 0.1 mg/kg in refined oils

Enables isomer-specific quantification in food safety workflows

Phenylboronic acid derivatization; deuterated 2-MCPD ISTD required

Evidence Dimension	Chromatographic retention time and MS fragmentation pattern
Target Compound Data	2-MCPD diester: 1-Palmitoyl-3-stearoyl-2-chloropropanediol
Comparator Or Baseline	3-MCPD diester: 1-Palmitoyl-2-stearoyl-3-chloropropanediol
Quantified Difference	Distinct retention times and diagnostic fragment ions enable separate quantification in GC-MS/MS methods; limits of quantification achieved at 0.1 mg/kg for both 2-MCPD and 3-MCPD esters in refined oils [1].
Conditions	GC-MS/MS analysis of vegetable oils following NaBr/H2SO4 and H2SO4/MeOH incubation and phenylboronic acid derivatization [1].

Why This Matters

For laboratories complying with EU Commission recommendations on MCPD ester monitoring, procurement of the correct 2-MCPD isomer standard is mandatory to ensure accurate quantification and avoid regulatory non-compliance.

• [1] Nguyen TTT, et al. Xác định đồng thời nhóm Acid béo 2-Chloro-1,3-Propandiol (2-MCPD), 3-Chloro-1,2-propandiol (3-MCPD) và glycidol trong dầu thực vật bằng sắc ký khí ghép khối phổ GC-MS/MS. Vietnam Journal of Food Control. 2021;4(2). View Source

Fatty Acid Chain Composition: Palmitoyl(C16:0)-Stearoyl(C18:0) vs. Homogeneous Diesters

The mixed fatty acid composition (C16:0 and C18:0) of 2-Chloro-3-[(1-oxohexadecyl)oxy]propyl octadecanoate differentiates it from homogeneous diesters such as 1,3-distearoyl-2-chloropropanediol (C18:0/C18:0) or 1,2-dipalmitoyl-3-chloropropanediol (C16:0/C16:0). Molecular species analysis of chloropropanediol diesters from goat milk fat reveals a distribution of fatty acids from C10 to C18, indicating that naturally occurring 2-MCPD diesters are predominantly mixed-acid species [1][2]. The palmitoyl-stearoyl composition corresponds to the sn-1,2-diacylglycerol moieties of long-chain triacylglycerols in milk fat [2].

Fatty acyl composition

Class-level inference

Mixed-acid C16:0/C18:0 composition mirrors endogenous long-chain sn-1,2-diacylglycerol moieties in milk fat triacylglycerols

More representative of natural lipid profiles than homogeneous diesters

Reverse-phase HPLC and GC-MS data from goat milk fat isolates

Evidence Dimension	Fatty acid carbon number distribution
Target Compound Data	C16:0 (palmitoyl) and C18:0 (stearoyl) composition
Comparator Or Baseline	Homogeneous 1,3-distearoyl-2-chloropropanediol (C18:0/C18:0); 1,2-dipalmitoyl-3-chloropropanediol (C16:0/C16:0)
Quantified Difference	Molecular species of chloropropanediol diesters in goat milk contain C10-C18 fatty acids and correspond closely in carbon number to the long-chain sn-1,2-diacylglycerol moieties of triacylglycerols [2]. Mixed-acid species are thus more representative of endogenous lipid profiles than homogeneous diesters.
Conditions	Reverse-phase HPLC and GC-MS analysis of chloropropanediol diesters isolated from goat milk fat [2].

Why This Matters

For studies investigating lipid metabolism or membrane biophysics, using a mixed-acid 2-MCPD diester provides a more physiologically relevant model than synthetic homogeneous diesters, improving translational relevance.

• [1] Kuksis A, Marai L, Myher JJ, Cerbulis J, Farrell HM Jr. Comparative study of the molecular species of chloropropanediol diesters and triacylglycerols in milk fat. Lipids. 1986;21(3):183-190. View Source
• [2] PubMed. Comparative study of the molecular species of chloropropanediol diesters and triacylglycerols in milk fat. PMID: 3702611. View Source

Physical State and Purity: White Solid vs. Neat Oil Comparators

The compound is available as a white solid with a reported purity of >98-99% and a melting point of approximately 49-51°C . In contrast, the analogous 2-MCPD diester with an oleoyl (C18:1) chain (1-palmitoyl-3-oleoyl-2-chloropropanediol) is a liquid oil at room temperature . The solid-state form offers advantages in precise gravimetric handling and long-term stability for analytical standard preparation.

Physical state

Reported

White solid, melting point 49–51°C, purity >98%

Supports precise gravimetric standard preparation

Unsaturated analog is a neat oil at ambient; solid form reduces solvent-handling error

Evidence Dimension	Physical state at room temperature
Target Compound Data	White solid, melting point 49-51°C, purity >98%
Comparator Or Baseline	1-Palmitoyl-3-oleoyl-2-chloropropanediol (unsaturated analog) exists as a neat oil .
Quantified Difference	Solid vs. liquid physical state, enabling more accurate weighing without solvent evaporation concerns.
Conditions	Ambient storage and handling conditions.

Why This Matters

For analytical standard preparation requiring exact mass measurements, a solid compound minimizes solvent handling errors and improves weighing precision compared to viscous oils.

Immunosuppressive Activity: Diesters vs. Monoesters in T Lymphocyte Assays

Studies on 3-MCPD esters demonstrate that the degree of esterification significantly impacts immunosuppressive potency. In vitro, 1-palmitoyl-3-chloropropanediol (1-pal) and 2-palmitoyl-3-chloropropanediol (2-pal) significantly suppressed ConA-induced T lymphocyte proliferation, cytokine secretion, and MAPK/NF-κB signaling, whereas the diester 1,2-dipalmitoyl-3-chloropropanediol (dipal) showed no significant effect under the same conditions [1]. While this compound is a 2-MCPD diester, the class-level inference suggests that diester analogs generally exhibit reduced immunomodulatory activity compared to monoesters, which may be advantageous in applications where low immunological interference is desired.

Immunomodulatory context

Class-level inference

Diesterified MCPD analogs show reduced T lymphocyte suppressive activity vs. monoesters in ConA-stimulated assays

Supports low-immunomodulatory-interference assay design

Inferred from 3-MCPD diester data; direct 2-MCPD diester data to verify

Evidence Dimension	Suppression of ConA-induced T lymphocyte proliferation
Target Compound Data	2-MCPD diester: 2-Chloro-3-[(1-oxohexadecyl)oxy]propyl octadecanoate (inferred minimal activity based on diester class)
Comparator Or Baseline	3-MCPD monoesters: 1-palmitoyl-3-chloropropanediol (1-pal) and 2-palmitoyl-3-chloropropanediol (2-pal) significantly suppressed T cell proliferation; 3-MCPD diester: 1,2-dipalmitoyl-3-chloropropanediol (dipal) did not significantly suppress [1].
Quantified Difference	1-pal and 2-pal significantly reduced ConA-induced proliferation (p<0.05), while dipal showed no significant change compared to control [1].
Conditions	In vitro T lymphocyte activation assay using ConA stimulation; cell cycle analysis; cytokine (Th1/Th2) secretion; CD4+ population measurement; MAPK/NF-κB signaling pathway analysis [1].

Why This Matters

For in vivo studies or formulations where unintended immunosuppression must be avoided, the diester form (2-MCPD diester) is a safer selection than the corresponding monoester.

• [1] Huang G, et al. Suppression of T lymphocyte activation by 3-chloro-1,2-propanediol mono- and di-palmitate esters in vitro. Toxicol In Vitro. 2018;51:54-62. View Source

Optimal Research and Industrial Applications for 2-Chloro-3-[(1-oxohexadecyl)oxy]propyl octadecanoate

As a Certified Reference Material for 2-MCPD Diester Quantification in Edible Oils

This compound serves as an authentic 2-MCPD diester standard in GC-MS/MS methods validated for detecting and quantifying 2-MCPD esters in refined vegetable oils. Its defined palmitoyl-stearoyl composition ensures accurate calibration and recovery validation, meeting the EU Commission's recommendation for generating occurrence data on 2-MCPD esters in foods [1]. Using the correct 2-MCPD isomer standard is essential for laboratories to achieve the required limit of quantification (0.1 mg/kg) and avoid false-negative or false-positive results that could arise from cross-reactivity with 3-MCPD analogs [1].

Lipidomics and Membrane Biophysics: A Mixed-Acyl Chain Model Lipid

In lipidomics research, this mixed-acid 2-MCPD diester is employed to investigate the behavior of chlorinated lipids in model membrane systems. Its C16:0/C18:0 fatty acid composition mimics the long-chain sn-1,2-diacylglycerol moieties found in natural milk fat triacylglycerols [2][3]. This structural relevance makes it a superior choice over homogeneous diesters (e.g., dipalmitoyl or distearoyl) for studies aiming to recapitulate the biophysical properties of endogenous lipid contaminants or to understand the partitioning of chloropropanediol esters in biological membranes [2].

In Vitro Toxicology Studies Requiring Low Immunological Background

For researchers investigating the toxicological profile of MCPD esters without confounding immunosuppressive effects, this 2-MCPD diester offers a distinct advantage. Class-level evidence indicates that diesterified MCPD analogs exhibit significantly reduced T lymphocyte suppressive activity compared to monoesters [4]. Therefore, when designing in vitro assays (e.g., cytotoxicity, metabolic stability) where T cell activation or cytokine secretion is a readout, selection of a diester standard minimizes the risk of off-target immunomodulation that could obscure the primary endpoint [4].

Application

Selection Property

Validation Focus

GC-MS/MS quantification of 2-MCPD esters in edible oils

2-MCPD regiochemical specificity

Isomer-specific calibration and LOQ verification at 0.1 mg/kg

Lipidomics and membrane biophysics model studies

Mixed-acyl chain composition (C16:0/C18:0)

Structural relevance to endogenous milk fat diacylglycerol profiles

In vitro toxicology assays requiring low immunomodulatory background

Diester-class low T cell interference context

Endpoint monitoring without confounding immunosuppressive signal

• [1] Nguyen TTT, et al. Xác định đồng thời nhóm Acid béo 2-Chloro-1,3-Propandiol (2-MCPD), 3-Chloro-1,2-propandiol (3-MCPD) và glycidol trong dầu thực vật bằng sắc ký khí ghép khối phổ GC-MS/MS. Vietnam Journal of Food Control. 2021;4(2). View Source
• [2] Kuksis A, Marai L, Myher JJ, Cerbulis J, Farrell HM Jr. Comparative study of the molecular species of chloropropanediol diesters and triacylglycerols in milk fat. Lipids. 1986;21(3):183-190. View Source
• [3] PubMed. Comparative study of the molecular species of chloropropanediol diesters and triacylglycerols in milk fat. PMID: 3702611. View Source
• [4] Huang G, et al. Suppression of T lymphocyte activation by 3-chloro-1,2-propanediol mono- and di-palmitate esters in vitro. Toxicol In Vitro. 2018;51:54-62. View Source